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Compound of Interest

Compound Name: Dihydroresveratrol

Cat. No.: B186802

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of
Dihydroresveratrol. It is designed to offer procedural guidance for laboratory operations and
disposal. Note that Safety Data Sheets (SDS) from different suppliers present conflicting
hazard information. Therefore, a conservative approach to safety is strongly recommended.
Always consult the SDS provided by your specific supplier and perform a thorough risk
assessment before beginning any work.

Hazard Assessment and Conflicting Information

There is a notable discrepancy in the classification of Dihydroresveratrol among chemical
suppliers. One supplier's Safety Data Sheet (SDS) indicates that the substance is not classified
as hazardous under the Globally Harmonized System (GHS).[1] Conversely, another supplier
classifies it as "Acute toxicity, Oral (Category 4)" and hazardous to the aquatic environment.
Given this conflicting information, it is prudent to handle Dihydroresveratrol with a higher
degree of caution, assuming it may be harmful if swallowed and potentially hazardous to the
environment.

Personal Protective Equipment (PPE)

To ensure personnel safety, the following PPE is recommended as a minimum standard when
handling Dihydroresveratrol, particularly in its powdered form.
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Eye Protection: Wear safety glasses with side shields or chemical goggles.[2][3]

Hand Protection: Use chemically impermeable and resistant gloves, such as nitrile rubber.[1]
[2] The exact breakthrough time of the glove material should be confirmed with the glove
manufacturer.

Body Protection: A standard laboratory coat or full protective clothing should be worn to
prevent skin contact.[2]

Respiratory Protection: While some sources state it is not required, using a NIOSH-approved
respirator is advisable if dust formation is likely or if working outside of a well-ventilated area.

[11E31[4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle Dihydroresveratrol in a well-ventilated area, such as a chemical
fume hood, especially when working with the solid powder to minimize inhalation of dust.[5]

Avoid Dust Formation: Take care to avoid the formation of dust when weighing or transferring
the compound.[3][4][5]

Prevent Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[3]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the material.[3][6]

Storage Procedures: Storage temperature recommendations for Dihydroresveratrol vary. It is

essential to consult the product's information sheet for specific storage conditions. The

compound should be stored in a tightly closed container in a dry and cool place.[5]

Quantitative Data Summary
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Parameter Value Source(s)
Appearance White to off-white powder Multiple Sources
Storage Temperature (Powder) -20°C or 2-8°C Multiple Sources
Storage (in Solvent) "80°C (1 year) or -20°C (1 [7]
month)

Solubility (DMSO) 46 mg/mL [7]

Solubility (Ethanol) 46 mg/mL [7]

Molecular Weight 230.26 g/mol [8]

Disposal Plan

Proper disposal of Dihydroresveratrol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste Dihydroresveratrol should be disposed of through an
approved waste disposal plant. Do not allow the product to enter drains or waterways.[1]

o Small Quantities: Some sources suggest that smaller quantities may be disposed of with
household waste, but this should be verified against local regulations.[1]

o Contaminated Packaging: Uncleaned packaging should be disposed of according to official
regulations as chemical waste.[1]

Emergency First Aid Procedures

 Inhalation: Move the affected person to fresh air. If complaints arise, consult a doctor.[1]

o Skin Contact: While generally not considered an irritant, it is best practice to wash the
affected area with soap and plenty of water.[1][6]

o Eye Contact: Immediately rinse the opened eye for several minutes under running water. If
symptoms persist, seek medical attention.[1][4]

 Ingestion: If swallowed and symptoms persist, consult a doctor.[1]
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Dihydroresveratrol Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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